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Compound of Interest

Compound Name: Saikosaponin S

Cat. No.: B15139105

Saikosaponin S: A Comprehensive Technical
Guide

This technical guide provides an in-depth overview of the chemical structure, stereochemistry,
and analytical methodologies related to Saikosaponin S, a triterpenoid saponin. The
information is intended for researchers, scientists, and professionals in the field of drug
development and natural product chemistry.

Chemical Structure and Stereochemistry of
Saikosaponin S

Saikosaponin S is a complex natural product isolated from the roots of Bupleurum
scorzonerifolium Willd.[1]. Its structure was elucidated through spectral analysis, revealing a
pentacyclic triterpenoid aglycone with a specific glycosylation pattern.

The systematic name for Saikosaponin S is 3[3, 16q, 23, 28-tetrahydroxy-oleana-11,13(18)-
dien-3-O-B-D-glucopyranosyl-(1 - 6)-[a-L-rhamnopyranosyl-(1 - 4)]-B-D-glucopyranoside[1].

The stereochemistry of the aglycone and the sugar moieties is crucial for its biological activity.
The oleanane skeleton has multiple chiral centers, and the specific configuration of the
hydroxyl and glycosidic linkages defines Saikosaponin S.
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Below is a two-dimensional representation of the chemical structure of Saikosaponin S,
generated using the DOT language.

P I
( ) _-” Inhibition [nhibition
I

i MAPK
(Extraction with 70% EthanoD (P38, INK; ERK)

(

(

) ranslocation

i \
( ) Sequesters Activation
\

O C )
fe— ;

Pro-inflammatory Gene Expression
(e.g., TNF-q, IL-6, COX-2)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b15139105?utm_src=pdf-body
https://www.benchchem.com/product/b15139105?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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